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Compound Name: 5-Chloro-2-iodoanisole

Cat. No.: B1591337

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Building Block

In the landscape of modern organic chemistry, particularly within the realm of pharmaceutical
and materials science, the strategic deployment of highly functionalized aromatic building
blocks is paramount. 5-Chloro-2-iodoanisole, a halogenated anisole derivative, has emerged
as a pivotal intermediate, offering a unique combination of reactive sites that enable complex
molecular architectures. Its structure, featuring a methoxy group and two distinct halogen
atoms—chlorine and iodine—on a benzene ring, provides chemists with a versatile platform for
sequential and site-selective cross-coupling reactions. This guide offers an in-depth exploration
of the chemical properties, structure, synthesis, and reactivity of 5-Chloro-2-iodoanisole, with
a focus on its practical applications in drug discovery and development.

Core Chemical and Physical Properties

5-Chloro-2-iodoanisole is a clear, lime-to-lemon-colored liquid at room temperature.[1] A
comprehensive summary of its key physical and chemical properties is presented in Table 1.
The presence of both chlorine and iodine atoms, along with the electron-donating methoxy
group, imparts a unique electronic and steric profile to the molecule, influencing its reactivity
and physical characteristics.

Table 1: Physicochemical Properties of 5-Chloro-2-iodoanisole
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Property Value Reference(s)
Molecular Formula C7HeCIIO [2][3]
Molecular Weight 268.48 g/mol [1][3]
CAS Number 755027-21-5 [1][2]
Appearance Clear, lime/lemon liquid [1]
Density 1.8+0.1 g/cm3 [2][4]
Boiling Point 269.1 £ 25.0 °C at 760 mmHg [2]
Melting Point 20 °C [1114]
Flash Point 116.5 + 23.2 °C 2]
Refractive Index 1.604 [2][4]
LogP (predicted) 3.2-4.03 [2][5]
InChi Key ONMMXQOCWXUHJK- 2]

UHFFFAOYSA-N

Molecular Structure and Spectroscopic Profile

The structure of 5-Chloro-2-iodoanisole is defined by a benzene ring substituted with a
methoxy group at position 1, an iodine atom at position 2, and a chlorine atom at position 5.
This substitution pattern is crucial for its utility in synthesis, as the differential reactivity of the C-
I and C-CIl bonds can be exploited for selective transformations.
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Starting Material Step 1: Diazotization Step 2: Sandmeyer Reaction

1. NaNOz, aq. H2SO04
I 2.0°C o . . . Kl, 20 °C : .
4-Chloro-2-methoxyaniline > Diazonium Salt Intermediate 5-Chloro-2-iodoanisole

Pd(0) catalyst, Base

5-Chloro-2-iodoanisole e.g., K2COs3, Na2CO3)

5-Chloro-2-aryl/vinyl-anisole

R-B(OH): y

(Aryl or Vinyl Boronic Acid)

Pd(0) catalyst, Cu(I) salt
5-Chloro-2-iodoanisole Base (e.g., EtaN)

5-Chloro-2-(alkynyl)anisole

R-C=CH  '

(Terminal Alkyne)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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